Cas no 1860780-89-7 (2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde)

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde is a bicyclic heteroaromatic compound featuring a pyrimidine core functionalized with a formyl group at the 5-position and a 3-azabicyclo[3.1.0]hexane moiety at the 2-position. This structure imparts unique reactivity and potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The azabicyclo[3.1.0]hexane ring system contributes to conformational rigidity, which may enhance binding affinity in target applications. The aldehyde group offers a handle for further derivatization, enabling the synthesis of Schiff bases, hydrazones, or other functionalized derivatives. Its balanced lipophilicity and steric profile make it suitable for medicinal chemistry applications, particularly in the development of bioactive molecules.

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde structure

1860780-89-7 structure

Product Name:2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde

CAS No:1860780-89-7

MF:C₁₀H₁₁N₃O

MW:189.213841676712

CID:5709269

PubChem ID:130782335

Update Time:2025-06-07

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1860780-89-7
- EN300-725829
- 2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde
- Inchi： 1S/C10H11N3O/c14-6-7-2-11-10(12-3-7)13-4-8-1-9(8)5-13/h2-3,6,8-9H,1,4-5H2
- InChI Key： MQXSQMKAFFFCBW-UHFFFAOYSA-N
- SMILES： O=CC1C=NC(=NC=1)N1CC2CC2C1

Computed Properties

Exact Mass: 189.090211983g/mol
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.1Å²

2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-725829-0.05g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	0.05g	$888.0	2025-03-11
Enamine	EN300-725829-0.1g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	0.1g	$930.0	2025-03-11
Enamine	EN300-725829-0.25g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	0.25g	$972.0	2025-03-11
Enamine	EN300-725829-0.5g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	0.5g	$1014.0	2025-03-11
Enamine	EN300-725829-1.0g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	1.0g	$1057.0	2025-03-11
Enamine	EN300-725829-2.5g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	2.5g	$2071.0	2025-03-11
Enamine	EN300-725829-5.0g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	5.0g	$3065.0	2025-03-11
Enamine	EN300-725829-10.0g	2-{3-azabicyclo[3.1.0]hexan-3-yl}pyrimidine-5-carbaldehyde	1860780-89-7	95.0%	10.0g	$4545.0	2025-03-11